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Core Experimental Data: Bistrifluron in Asian Pear

The following table summarizes the key findings from a study that investigated the dissipation of

bistrifluron in Asian pear under open-field conditions [1].

Parameter Detail

Commodity Asian Pear

Analytical Technique High-Performance Liquid Chromatography (HPLC) with UV detection

Sample Preparation EN-QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)
method

Limit of Quantification (LOQ) 0.05 mg/kg

Maximum Residue Limit
(MRL)

1 mg/kg (Korean standard)

Dissipation Half-life 10.19 days

Residue Decline 55% over 14 days
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Parameter Detail

Pre-Harvest Interval (PHI) Residues remained below the MRL throughout the 14-day sampling
period.

Detailed Experimental Protocol

For researchers replicating or adapting this method, here is a detailed breakdown of the experimental

workflow.

Start: Field Trial

1. Sample Preparation & Extraction
(EN-QuEChERS Method)

2. Analysis & Quantification
(HPLC-UV Detection)

3. Data Processing

4. Determine Dissipation Kinetics
(Half-life: 10.19 days)

Conclusion: Residue Safety Assessment
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1. Sample Preparation & Extraction [1]

Method Selected: The EN-QuEChERS method was chosen after comparison with conventional and
AOAC methods, as it provided higher recoveries with less interference.

Extraction Process: The specific steps involve extracting the pear sample with a solvent (typically
acetonitrile) in the presence of buffered salts to separate the pesticide residue from the fruit matrix.

Clean-up: Dispersive Solid-Phase Extraction (d-SPE) is used to remove co-extracted impurities,
resulting in a cleaner sample for analysis.

2. Analysis & Quantification [1]

Technique: High-Performance Liquid Chromatography (HPLC) coupled with a UV detector.
Method Validation: The developed method was rigorously validated:

Linearity: Excellent, with a correlation coefficient (R²) of 0.9998.
Accuracy: Average recovery rates ranged from 73.76% to 98.66% at three spiking levels

(0.05, 0.2, and 1 mg/kg).
Precision: Both intra-day and inter-day relative standard deviations (RSD) were below 6%.

Sensitivity: The Limit of Quantification (LOQ) of 0.05 mg/kg is significantly lower than the
MRL, ensuring the method can detect safely low residue levels.

3. Data Interpretation & Dissipation Kinetics [1]

The residue data collected over time is fitted to a mathematical model (often first-order kinetics) to
determine the dissipation rate.

The half-life of 10.19 days indicates that it takes approximately 10 days for the bistrifluron residue
concentration in the pear to reduce by half.

The study concluded that, given the slow dissipation and the initial application doses, the residue
levels of bistrifluron in Asian pear were not hazardous to consumers throughout the 14-day trial,

as they never exceeded the MRL.

Frequently Asked Questions (FAQs)

Q1: Why was the EN-QuEChERS method selected over other versions for bistrifluron? The EN-

QuEChERS method was chosen because it provided a superior balance of high recovery rates and minimal

matrix interference compared to the conventional and AOAC methods, which is critical for achieving

accurate and reliable quantification [1].

Q2: The half-life of 10.19 days seems slow. What does this mean for pre-harvest planning? A half-life of

10.19 days classifies bistrifluron as a slowly dissipating pesticide in pears [1]. This means:
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Longer PHI may be required: Growers need to plan for a sufficiently long interval between the final

application and harvest to ensure residues fall below the MRL.
MRL is the key benchmark: Despite the slow decline, the study confirmed that residues were below

the MRL of 1 mg/kg at all measured points up to 14 days, which is reassuring for safety under the
tested conditions [1].

Q3: Can I use LC-MS/MS instead of HPLC-UV for this analysis? While the referenced study used

HPLC-UV, LC-MS/MS (Liquid Chromatography with Tandem Mass Spectrometry) is generally

preferred in modern pesticide residue labs due to its higher sensitivity and superior ability to confirm the

identity of the analyte, especially in complex matrices [2] [3]. If you switch to LC-MS/MS, you would need

to re-validate the method (e.g., optimize MRM transitions) to ensure performance [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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